Cas no 18069-51-7 (Methyl (4r)-4-[(3s,5r,8r,9s,10s,13r,14s,17r)-3-hydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate)

• Product Name: Methyl (4r)-4-[(3s,5r,8r,9s,10s,13r,14s,17r)-3-hydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
• CAS No: 18069-51-7
• MF: C₂₅H₄₀O₄
• MW: 404.582708358765
• CID: 1371557
• PubChem ID: 255572
• Update Time: 2025-04-20

Methyl (4r)-4-[(3s,5r,8r,9s,10s,13r,14s,17r)-3-hydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (4r)-4-[(3s,5r,8r,9s,10s,13r,14s,17r)-3-hydroxy-10,13-dimethyl-12-oxo-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
• Bryogenin;
• NSC81200
• NSC-81200
• 18069-51-7

• Inchi： 1S/C25H40O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)11-12-24(16,2)21(18)14-22(27)25(19,20)3/h15-21,26H,5-14H2,1-4H3/t15-,16-,17+,18+,19-,20+,21+,24+,25-/m1/s1
• InChI Key： BNXKKGNFJUFIND-XHPWGDQZSA-N
• SMILES： O=C1C[C@@H]2[C@@]3(C)CC[C@@H](C[C@H]3CC[C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)OC)[C@]21C)O

Computed Properties

• Exact Mass: 404.29300
• Monoisotopic Mass: 404.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 4.77450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives